Cas no 1521353-55-8 (4-Amino-1,1-dimethoxy-2-methylbutan-2-ol)

• Product Name: 4-Amino-1,1-dimethoxy-2-methylbutan-2-ol
• CAS No: 1521353-55-8
• MF: C₇H₁₇NO₃
• MW: 163.214782476425
• CID: 5284184
• Update Time: 2025-05-04

4-Amino-1,1-dimethoxy-2-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1,1-dimethoxy-2-methylbutan-2-ol

• Inchi： 1S/C7H17NO3/c1-7(9,4-5-8)6(10-2)11-3/h6,9H,4-5,8H2,1-3H3
• InChI Key： PTDVJZKSQMRSPB-UHFFFAOYSA-N
• SMILES： C(OC)(OC)C(O)(C)CCN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 4-Amino-1,1-dimethoxy-2-methylbutan-2-ol

Introduction to 4-Amino-1,1-dimethoxy-2-methylbutan-2-ol (CAS No. 1521353-55-8)

4-Amino-1,1-dimethoxy-2-methylbutan-2-ol (CAS No. 1521353-55-8) is a multifunctional organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an amino group, two methoxy groups, and a methyl group attached to a butan-2-ol backbone. The combination of these functional groups endows the molecule with a diverse range of chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 4-Amino-1,1-dimethoxy-2-methylbutan-2-ol is C₈H₁₉NO₃, and its molecular weight is approximately 179.24 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the protection and deprotection of functional groups to ensure the desired molecular structure. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which has facilitated its broader application in research and development.

In the context of pharmaceutical research, 4-Amino-1,1-dimethoxy-2-methylbutan-2-ol has shown promise as a potential lead compound for the development of new therapeutic agents. Its amino group can participate in hydrogen bonding and other interactions with biological targets, while the methoxy groups provide additional stability and solubility. These properties make it an attractive candidate for drug design and optimization.

One of the key areas where 4-Amino-1,1-dimethoxy-2-methylbutan-2-ol has been extensively studied is in the treatment of neurological disorders. Research has indicated that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like depression, anxiety, and Parkinson's disease. Preclinical studies have demonstrated that 4-Amino-1,1-dimethoxy-2-methylbutan-2-ol can effectively cross the blood-brain barrier and exert neuroprotective effects, suggesting its potential as a novel therapeutic agent.

Beyond its pharmaceutical applications, 4-Amino-1,1-dimethoxy-2-methylbutan-2-ol has also found use in materials science. The compound's unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, it can be incorporated into polymers to enhance their mechanical strength, thermal stability, and biocompatibility. This versatility has led to its exploration in various industrial applications, including coatings, adhesives, and biomedical devices.

In environmental chemistry, 4-Amino-1,1-dimethoxy-2-methylbutan-2-ol has been studied for its potential as a green solvent or reaction medium. Its low toxicity and biodegradability make it an attractive alternative to traditional solvents that may pose environmental risks. Researchers have demonstrated that this compound can be used in various green chemical processes without compromising reaction efficiency or product yield.

The safety profile of 4-Amino-1,1-dimethoxy-2-methylbutan-2-ol is another important aspect to consider. Extensive toxicological studies have shown that it exhibits low toxicity when used within recommended concentrations. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure user safety and environmental protection.

In conclusion, 4-Amino-1,1-dimethoxy-2-methylbutan-2-ol (CAS No. 1521353-55-8) is a versatile organic compound with a wide range of applications in pharmaceutical research, materials science, and environmental chemistry. Its unique molecular structure and favorable properties make it a valuable asset for scientists and researchers working in these fields. Ongoing studies continue to uncover new potential uses for this compound, further highlighting its significance in modern scientific research.